Cas no 730986-10-4 (2-[(1,3-benzoxazol-2-ylsulfanyl)methyl]-5-hydroxy-4H-pyran-4-one)

• Product Name: 2-[(1,3-benzoxazol-2-ylsulfanyl)methyl]-5-hydroxy-4H-pyran-4-one
• CAS No: 730986-10-4
• MF: C₁₃H₉NO₄S
• MW: 275.279862165451
• MDL: MFCD04623613
• CID: 5057624
• Update Time: 2025-05-25

2-[(1,3-benzoxazol-2-ylsulfanyl)methyl]-5-hydroxy-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 2-((benzo[d]oxazol-2-ylthio)methyl)-5-hydroxy-4H-pyran-4-one
• 2-(1,3-benzoxazol-2-ylsulfanylmethyl)-5-hydroxypyran-4-one
• HMS1749I09
• Z56946163
• 2-[(1,3-benzoxazol-2-ylsulfanyl)methyl]-5-hydroxy-4H-pyran-4-one

• MDL： MFCD04623613
• Inchi： 1S/C13H9NO4S/c15-10-5-8(17-6-11(10)16)7-19-13-14-9-3-1-2-4-12(9)18-13/h1-6,16H,7H2
• InChI Key： FEPNJJFGUFBLPL-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2O1)CC1=CC(C(=CO1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 434
• XLogP3: 2.2
• Topological Polar Surface Area: 97.9

Additional information on 2-[(1,3-benzoxazol-2-ylsulfanyl)methyl]-5-hydroxy-4H-pyran-4-one

Comprehensive Overview of 2-[(1,3-benzoxazol-2-ylsulfanyl)methyl]-5-hydroxy-4H-pyran-4-one (CAS No. 730986-10-4)

2-[(1,3-benzoxazol-2-ylsulfanyl)methyl]-5-hydroxy-4H-pyran-4-one (CAS No. 730986-10-4) is a structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and material science. Its molecular architecture, featuring a benzoxazole moiety linked to a hydroxypyranone core via a sulfanyl-methyl bridge, makes it a versatile candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets such as enzymes and receptors. The compound's CAS No. 730986-10-4 is frequently searched in academic databases, reflecting its growing relevance in drug discovery and organic synthesis.

In recent years, the demand for heterocyclic compounds like 2-[(1,3-benzoxazol-2-ylsulfanyl)methyl]-5-hydroxy-4H-pyran-4-one has surged due to their role in developing new therapeutic agents. The benzoxazole ring, a key component of this molecule, is known for its pharmacophoric properties, contributing to antimicrobial, anti-inflammatory, and anticancer activities. Meanwhile, the hydroxypyranone segment enhances its solubility and metal-chelating capabilities, making it valuable in designing multifunctional ligands. This dual functionality aligns with current trends in polypharmacology, where compounds target multiple pathways for enhanced efficacy.

The synthesis of CAS No. 730986-10-4 involves innovative strategies to optimize yield and purity, a topic frequently explored in organic chemistry forums. Scientists employ techniques like microwave-assisted synthesis and catalyzed cross-coupling reactions to streamline production. These methods not only improve efficiency but also reduce environmental impact, addressing the rising interest in green chemistry. Users often search for "synthetic routes for hydroxypyranone derivatives" or "applications of benzoxazole sulfides," underscoring the compound's interdisciplinary appeal.

Beyond pharmaceuticals, 2-[(1,3-benzoxazol-2-ylsulfanyl)methyl]-5-hydroxy-4H-pyran-4-one shows promise in material science. Its conjugated system and electron-rich groups make it suitable for organic semiconductors and fluorescent probes. This versatility resonates with industries exploring sustainable materials, a hot topic in renewable energy research. Queries like "benzoxazole-based photovoltaic materials" or "pyranone derivatives in optoelectronics" highlight its potential beyond traditional chemistry.

Quality control and analytical characterization of CAS No. 730986-10-4 are critical for ensuring reproducibility. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed, topics frequently searched by quality assurance professionals. The compound's stability under varying conditions is another area of interest, particularly for formulators seeking to integrate it into drug delivery systems or cosmetic formulations.

In summary, 2-[(1,3-benzoxazol-2-ylsulfanyl)methyl]-5-hydroxy-4H-pyran-4-one (CAS No. 730986-10-4) exemplifies the convergence of medicinal chemistry and advanced materials. Its multifaceted applications, from drug design to renewable energy, position it as a compound of enduring scientific and industrial value. As research progresses, its role in addressing global challenges like disease treatment and sustainable technology will likely expand, further cementing its importance in modern science.